Cas no 5116-21-2 (2-(diphenylphosphoryl)aniline)

• Product Name: 2-(diphenylphosphoryl)aniline
• CAS No: 5116-21-2
• MF: C₁₈H₁₆NOP
• MW: 293.299505233765
• CID: 1572038
• PubChem ID: 2828395
• Update Time: 2025-04-21

2-(diphenylphosphoryl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(diphenylphosphoryl)aniline
• Benzenamine, 2-(diphenylphosphinyl)-
• 5116-21-2
• AKOS001101162
• 2-diphenylphosphorylaniline
• DTXSID00965428
• 2-(Diphenylphosphinyl)aniline
• Z57969795
• 2-amino-phenyl(diphenyl)phosphine oxide
• 23081-74-5
• SCHEMBL7640122

• Inchi： 1S/C18H16NOP/c19-17-13-7-8-14-18(17)21(20,15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H,19H2
• InChI Key： XLTWARDRTAZTLL-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1N)=O

Computed Properties

• Exact Mass: 293.09708
• Monoisotopic Mass: 293.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 514.1°C at 760 mmHg
• Flash Point: 264.7°C
• Refractive Index: 1.642
• PSA: 43.09
• LogP: 3.48940